3-(4-Fluorophenyl)-5-(p-tolylamino)thiazolidine-2,4-dione

• CAS: 1046118-68-6
• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4g/mol
• SMILES: CC1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)C3=CC=C(C=C3)F
• InChI: InChI=1S/C16H13FN2O2S/c1-10-2-6-12(7-3-10)18-14-15(20)19(16(21)22-14)13-8-4-11(17)5-9-13/h2-9,14,18H,1H3
• InChIKey: KJFWVVFDNNZPHC-UHFFFAOYSA-N

Researchers requiring a structurally unique TZD probe to interrogate PPAR isoform selectivity face limited access to 5-amino-substituted analogs, hindering target engagement studies. This compound’s distinct N-3 (4-fluorophenyl) and C-5 (p-tolylamino) substitution pattern creates a pharmacophore distinct from common 5-arylidene TZDs. - Serves as a chemical probe to assess the role of N-3 aryl groups in PPAR isoform selectivity. - The C-5 amino group provides a reactive handle for derivatization, enabling focused library synthesis. - Suitable as a reference standard for LC-MS/MS method development with distinct retention time and exact mass (316.0682 Da).

Procurement Overview: 3-(4-Fluorophenyl)-5-(p-tolylamino)thiazolidine-2,4-dione

3-(4-Fluorophenyl)-5-(p-tolylamino)thiazolidine-2,4-dione (CAS 1046118-68-6) is a synthetic thiazolidine-2,4-dione (TZD) bearing a 4-fluorophenyl group at N-3 and a p-tolylamino substituent at C-5. TZD derivatives are widely explored as PPARγ agonists and for anticancer, antimicrobial, and anti-inflammatory applications [1]. This specific N-aryl, 5-amino substitution pattern is distinct from the common 5-arylidene or 5-benzyl TZDs found in antidiabetic drugs such as pioglitazone and rosiglitazone [2]. Despite its structural uniqueness, a comprehensive search of primary journals, patents, and authoritative databases (PubChem, PubMed, Google Scholar) yielded no quantitative head-to-head comparisons or assay data for this compound against defined analogs. Its molecular formula is C₁₆H₁₃FN₂O₂S (MW 316.4 g/mol) .

Chemical probe for N-3 aryl SAR exploration

5-amino handle enables focused library synthesis

Reference standard for LC-MS/MS method development

• [1] J. Med. Chem. 1994, 37, 3977–3985 (Cantello et al.). Thiazolidinedione PPARγ agonist review. View Source
• [2] Chem. Pharm. Bull. 30(10) 3580–3600 (1982). TZD hypoglycemic agents. View Source

Why Generic Substitution Fails for This TZD Derivative

Thiazolidine-2,4-diones are not a uniform class; substitution position and electronic character dictate target engagement and selectivity. The target compound's 5-amino linkage (as opposed to 5-arylidene or 5-benzyl) creates a fundamentally different pharmacophore, potentially altering PPAR isoform selectivity, CYP liability, and hydrogen-bonding networks [1]. For example, placing a 4-fluorophenyl group at N-3 rather than a hydrogen or alkyl chain significantly modulates logP and metabolic stability [2]. Without direct comparative data, any assumption of bioequivalence to clinically used TZDs or even to close 5-amino analogs (e.g., 3-phenyl-5-p-tolylamino-TZD or 3-isopropyl-5-p-tolylamino-TZD) is unsupported. The absence of publicly available potency, selectivity, or pharmacokinetic profiles for this compound means that substitution with a different N-3 or C-5 substituent cannot be justified on scientific grounds.

5-Amino vs. 5-arylidene pharmacophore

The 5-amino linkage creates a distinct hydrogen-bond network; target engagement may differ from classical TZD drugs like pioglitazone.

N-3 substituent alters metabolic stability

4-Fluorophenyl at N-3 affects logP and CYP liability; substitution with N-3 phenyl or isopropyl analogs may shift exposure profiles.

No comparative bioactivity data

Public sources lack IC50, Ki, or MIC values for this compound; any assumption of functional equivalence to other TZDs is unsupported.

• [1] Bioorg. Med. Chem. Lett. 2005, 15, 1185–1189. Structure-activity relationships of TZD PPAR agonists. View Source
• [2] J. Med. Chem. 1996, 39, 5053–5063. Effects of N-substitution on TZD metabolism. View Source

Differentiation Evidence for This TZD Compound

Structural Identity as Primary Differentiator

A systematic literature search across PubMed, Google Patents, PubChem, and Google Scholar (search date: May 2026) failed to identify any study reporting IC₅₀, EC₅₀, Kᵢ, MIC, or other quantitative activity values for 3-(4-fluorophenyl)-5-(p-tolylamino)thiazolidine-2,4-dione. Consequently, no direct head-to-head comparison with a structural analog can be provided. The compound's primary verifiable differentiation is its chemical structure (CAS 1046118-68-6; C₁₆H₁₃FN₂O₂S) . Among commercially listed TZD building blocks, the 3-(4-fluorophenyl)-5-(p-tolylamino) substitution pattern is unique, with the closest cataloged analogs being 3-phenyl-5-p-tolylamino-TZD (BenchChem) and 3-isopropyl-5-p-tolylamino-TZD (BenchChem), neither of which has published comparative bioactivity data against the target compound . The calculated logP (3.2) and topological polar surface area (49.4 Ų) differ from those of 5-arylidene TZDs, suggesting altered permeability and oral bioavailability potential [1].

Structural identity

Data to verify

Unique N-3 4-fluorophenyl, C-5 p-tolylamino substitution; closest catalog analogs lack published activity data.

Structural distinctiveness supports SAR probe selection

No bioactivity data available; in-house profiling needed

Evidence Dimension	Structural uniqueness vs. commercially available analogs
Target Compound Data	CAS 1046118-68-6; 3-(4-Fluorophenyl)-5-(p-tolylamino)-TZD
Comparator Or Baseline	3-Phenyl-5-p-tolylamino-TZD; 3-Isopropyl-5-p-tolylamino-TZD
Quantified Difference	No bioactivity data available for any comparator. Structural difference: N-3 substituent changes from H (baseline TZD) to 4-fluorophenyl (target) or phenyl/isopropyl (analogs).
Conditions	Chemical identity confirmed by CAS registry and Chemsrc database.

Why This Matters

Until quantitative assay data are generated, the compound's structural distinctiveness is the only evidence-based reason to select it over generic TZD building blocks for SAR exploration or chemical probe development.

• [1] SwissADME predicted logP and TPSA for the target compound, based on SMILES input. View Source

Research Applications for This TZD Building Block

Chemical Probe for N-3 Aryl SAR Exploration

Due to its unique 3-(4-fluorophenyl) substitution, this compound can serve as a chemical probe to interrogate the role of N-3 aryl groups in PPAR isoform selectivity or kinase inhibition, provided in-house assays are established. No public comparative data exist, so initial profiling against a baseline N-3-unsubstituted TZD is essential [1].

Reference Standard for LC-MS/MS Method Development

The compound's distinct retention time and mass spectrum (exact mass 316.0682 Da) make it suitable as a reference standard for LC-MS/MS method development, particularly in studies tracking TZD metabolites or synthetic intermediates .

Building Block for Covalent Inhibitor Design

The 5-amino group offers a reactive handle for further derivatization (e.g., acylation, sulfonylation) to generate focused libraries targeting cysteine proteases or kinases, leveraging the TZD core's hydrogen-bonding capacity. However, no published target engagement data are available to guide selection [2].

Application

Selection Property

Validation Focus

N-3 Aryl SAR probe

Distinct N-3 fluorophenyl substitution

PPAR isoform selectivity profiling

LC-MS/MS reference standard

Characteristic mass spectrum and retention

Chromatographic method validation

Covalent inhibitor building block

5-amino reactive handle for derivatization

Target engagement verification

• [1] Chem. Pharm. Bull. 30(10) 3580–3600. Baseline TZD SAR. View Source
• [2] J. Med. Chem. 1994, 37, 3977–3985. TZD scaffold utility. View Source